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Compound of Interest

Compound Name: 2-Methylaziridine

Cat. No.: B133172 Get Quote

Technical Support Center: 2-Methylaziridine
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe handling and storage of 2-Methylaziridine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methylaziridine?

A1: 2-Methylaziridine is a highly hazardous substance. It is extremely flammable, and its

vapors can form explosive mixtures with air.[1] It is very toxic if inhaled, swallowed, or in

contact with skin.[2][3] The substance is corrosive and can cause severe skin burns and

serious eye damage.[2] Furthermore, it is classified as a carcinogen and may cause cancer.[4]

[2][3] It is also toxic to aquatic life with long-lasting effects.[2][3]

Q2: What personal protective equipment (PPE) is required when handling 2-Methylaziridine?

A2: When handling 2-Methylaziridine, it is crucial to wear appropriate personal protective

equipment. This includes:

Respiratory Protection: A self-contained breathing apparatus or a full-face respirator with an

appropriate cartridge is necessary, especially when working outside of a fume hood or in

case of a spill.[2]

Hand Protection: Wear chemically resistant gloves.
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Eye and Face Protection: Use a face shield and chemical safety goggles.[5]

Skin and Body Protection: Flame-retardant and antistatic protective clothing is required. A lab

coat, long pants, and closed-toe shoes are mandatory. For larger quantities or in case of a

spill, full-body protective clothing may be necessary.[2]

Q3: How should 2-Methylaziridine be stored?

A3: 2-Methylaziridine must be stored in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[2] It should be kept in a tightly closed, original container. Store it in a

designated flame-proof area.[2] It is incompatible with acids, oxidizing agents, isocyanates,

halogenated organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[1] Contact

with acids can cause violent polymerization, which may be explosive.[1] It should always be

stored over solid alkali to prevent polymerization.[1]

Q4: What should I do in case of a 2-Methylaziridine spill?

A4: In the event of a spill, evacuate the area immediately.[2] Eliminate all ignition sources.[2]

For small spills, absorb the material with an inert absorbent such as sand, earth, or vermiculite.

[2] Use non-sparking tools for cleanup.[2] For large spills, it may be necessary to dike the area

to contain the spill.[1] In all cases, wear appropriate PPE, including respiratory protection.[2]

Q5: What are the first-aid procedures for exposure to 2-Methylaziridine?

A5:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of water for at least 15 minutes. Seek immediate medical attention.[2][6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[1][4]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Troubleshooting Guide
Problem: My reaction involving 2-Methylaziridine is showing an unexpected exotherm (release

of heat).

Possible Cause: Uncontrolled or violent polymerization may be occurring. This can be initiated

by contact with acids or acid fumes.[1]

Solution:

Immediately cool the reaction vessel using an ice bath.

If the reaction is scalable, consider adding a polymerization inhibitor if compatible with your

reaction chemistry.

Ensure all glassware and reagents are free from acidic contaminants.

Always store 2-Methylaziridine over solid alkali to prevent polymerization.[1]

Problem: I observe discoloration or precipitate formation in my stored 2-Methylaziridine.

Possible Cause: The material may be undergoing degradation or polymerization. This can be

caused by exposure to air, light, or incompatible materials.

Solution:

Do not use the material if its integrity is questionable.

Dispose of the material according to your institution's hazardous waste disposal procedures.

Ensure that 2-Methylaziridine is stored under an inert atmosphere (e.g., nitrogen or argon)

and in a light-resistant container.[1]
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Property Value

CAS Number 75-55-8[5]

Molecular Formula C3H7N[7]

Molecular Weight 57.09 g/mol

Boiling Point 66 °C[7]

Melting Point -65 °C[7]

Flash Point -18 °C (closed cup)

Density 0.8039-0.807 g/cm³ at 25 °C[4]

Vapor Pressure 139.661 mmHg at 20 °C[2]

Lower Explosive Limit 1.32%[2]

Upper Explosive Limit 15.58%[2]

Experimental Protocols
Protocol 1: Safe Dispensing of 2-Methylaziridine

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE: chemical-resistant gloves, safety goggles, face shield, and a

flame-retardant lab coat.

Have spill cleanup materials (inert absorbent, non-sparking tools) readily available.

Prepare a labeled, clean, and dry receiving flask.

Procedure:

Place the 2-Methylaziridine container and the receiving flask inside the chemical fume

hood.
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Ground and bond the container and receiving equipment to prevent static discharge.

Slowly and carefully open the 2-Methylaziridine container.

Using a clean, dry syringe or a cannula, transfer the desired amount of 2-Methylaziridine
to the receiving flask. Avoid splashing.

Securely close the 2-Methylaziridine container.

Wipe down any minor drips or spills within the fume hood with an inert absorbent material.

Post-Dispensing:

Properly dispose of any contaminated materials (e.g., syringe, absorbent) in a designated

hazardous waste container.

Wash hands thoroughly with soap and water after handling.
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Diagram 1: Safe Handling Workflow for 2-Methylaziridine
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Caption: Diagram 1: A logical workflow for the safe handling of 2-Methylaziridine.
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Diagram 2: Emergency Response for 2-Methylaziridine Exposure
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Caption: Diagram 2: A flowchart outlining the immediate first-aid steps for different exposure

routes to 2-Methylaziridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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